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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)pyridine 1-oxide

Cat. No.: B3415718 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a stock solution of

4-(3-Phenylpropyl)pyridine 1-oxide, ensuring accuracy and consistency for experimental use.

Introduction
4-(3-Phenylpropyl)pyridine 1-oxide is a heterocyclic compound utilized in various research

applications, including medicinal chemistry and materials science.[1] Accurate preparation of

stock solutions is a critical first step for any experiment to ensure the reliability and

reproducibility of results. This protocol outlines the necessary steps, calculations, and safety

precautions for preparing a concentrated stock solution of this compound.

Compound Properties
A summary of the key physical and chemical properties of 4-(3-Phenylpropyl)pyridine 1-
oxide is presented below. This information is essential for accurate calculations and safe

handling.
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Property Value Source

Molecular Formula C₁₄H₁₅NO [2][3]

Molecular Weight 213.28 g/mol [2]

CAS Number 34122-28-6 [2]

Appearance Solid [2]

Melting Point 58-65 °C [2][3]

Purity 95% (typical) [2]

Experimental Protocol
This protocol provides a step-by-step method for preparing a 10 mM stock solution of 4-(3-
Phenylpropyl)pyridine 1-oxide in Dimethyl Sulfoxide (DMSO).

3.1. Materials and Equipment

4-(3-Phenylpropyl)pyridine 1-oxide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance (sensitive to 0.1 mg)

Spatula

Weighing paper or boat

Microcentrifuge tubes or amber glass vials

Pipettors and sterile pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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3.2. Safety Precautions

4-(3-Phenylpropyl)pyridine 1-oxide is classified as an irritant, causing skin, eye, and

respiratory irritation.[2]

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including safety glasses, nitrile gloves, and a lab coat, to avoid direct

contact.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

3.3. Stock Solution Preparation (Example: 1 mL of 10 mM Solution)

Step 1: Calculation of Required Mass

The mass of the compound needed depends on the desired concentration, final volume, and

purity of the solid.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

To account for 95% purity, the calculated mass must be divided by 0.95.

Calculation for 1 mL of 10 mM solution:

Mass = (0.010 mol/L) x (0.001 L) x (213.28 g/mol )

Mass = 0.0021328 g = 2.13 mg

Mass adjusted for 95% purity = 2.13 mg / 0.95 = 2.24 mg

Step 2: Weighing the Compound

Place a clean, empty weighing boat on the analytical balance and tare it.

Carefully weigh out 2.24 mg of 4-(3-Phenylpropyl)pyridine 1-oxide powder using a spatula.

Record the exact mass weighed.
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Step 3: Dissolution

Carefully transfer the weighed powder into a sterile microcentrifuge tube or amber vial.

Add 1 mL of anhydrous DMSO to the tube.

Close the tube tightly and vortex vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure no solid particles remain. If necessary, use a sonicator

bath for 5-10 minutes to ensure complete dissolution.

Step 4: Aliquoting and Storage

For ease of use and to prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -20°C or -80°C for long-term stability. Pyridine N-oxides can be

hygroscopic, so ensure tubes are well-sealed.[4]

Workflow Visualization
The following diagram illustrates the key steps in the stock solution preparation workflow.
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Caption: Workflow for preparing 4-(3-Phenylpropyl)pyridine 1-oxide stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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